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Compound of Interest

Compound Name: Arlacel A

Cat. No.: B1262539 Get Quote

Welcome to the technical support center for Arlacel 165. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance and solutions

for common challenges encountered when formulating emulsions with Arlacel 165.

Frequently Asked Questions (FAQs)
Q1: What is Arlacel 165 and what is its primary application?

Arlacel 165 is a versatile, non-ionic, self-emulsifying glyceryl monostearate blended with PEG-

100 stearate.[1][2][3] Its primary application is as an oil-in-water (o/w) emulsifier, particularly for

creams and lotions that are rich in non-polar oils and waxes.[1][3]

Q2: What are the key properties of Arlacel 165?

Arlacel 165 is known for its excellent emulsifying power and its ability to create smooth, creamy

textures. It is stable in the presence of acidic active ingredients and salts, making it a robust

choice for a variety of formulations.

Q3: What is the typical usage concentration for Arlacel 165?

The recommended dosage for Arlacel 165 is typically between 2% and 5% for creams and

lotions. However, for other applications, such as an opacifier in clear cleansing systems or as

an emulsifier in anhydrous cream bases, the concentration can range from 2% to 25%.

Q4: What is the optimal pH range for emulsions formulated with Arlacel 165?
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Emulsions made with Arlacel 165 are stable within a pH range of 4.5 to 9.

Q5: What is the recommended processing temperature when using Arlacel 165?

The recommended mixing temperature for incorporating Arlacel 165 into a formulation is

between 65°C and 75°C. It is advisable to avoid overheating the emulsifier above 80°C to

maintain its quality.

Troubleshooting Guide for Emulsion Instability
Emulsion instability can manifest in several ways, including creaming, flocculation,

coalescence, and phase separation. Below are common issues encountered when using

Arlacel 165 and steps to resolve them.

Issue 1: Phase Separation or Oiling Out
Description: You observe a layer of oil separating from the emulsion and rising to the top.

Potential Causes & Solutions:
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Potential Cause Recommended Solution

Incorrect Arlacel 165 Concentration

Ensure the concentration of Arlacel 165 is within

the recommended range of 2-5% for your

formulation type. For high oil content emulsions,

you may need to be at the higher end of this

range.

Incompatible Oil Phase

Arlacel 165 is most effective with non-polar oils

and waxes. If using highly polar oils, consider

blending Arlacel 165 with a co-emulsifier that

has a suitable Hydrophile-Lipophile Balance

(HLB) to properly stabilize the oil phase.

Improper Processing Temperature

Maintain a processing temperature of 65-75°C

when combining the oil and water phases.

Temperatures that are too low may prevent

proper emulsification, while excessively high

temperatures can degrade the emulsifier.

Inadequate Homogenization

Ensure sufficient shear is applied during the

emulsification step to reduce the oil droplet size.

While not always required, homogenization can

be beneficial. Continue with gentle mixing until

the emulsion has cooled to approximately 30°C.

Issue 2: Changes in Viscosity (Thinning or Thickening
over time)
Description: The emulsion's consistency changes significantly after production, either becoming

too thin or too thick.

Potential Causes & Solutions:
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Potential Cause Recommended Solution

Post-formulation Viscosity Development

It is normal for the final viscosity of an Arlacel

165 emulsion to develop over a 24-hour period

at room temperature. Allow for this stabilization

time before making final viscosity assessments.

Inappropriate Thickener

For lotion-viscosity emulsions, consider adding

a small amount of a polymeric thickener.

Traditional carbomer thickeners are also used

successfully with Arlacel 165.

Electrolyte or Active Ingredient Interaction

While Arlacel 165 is tolerant of salts and acidic

actives, high concentrations of certain

electrolytes can impact the viscosity of the

emulsion. If a change in viscosity is observed

after the addition of an active, a compatibility

study is recommended.

Issue 3: Flocculation or Aggregation
Description: The oil droplets clump together, forming visible aggregates, but do not merge into

a single oil phase. The emulsion may appear grainy or curdled.

Potential Causes & Solutions:
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Potential Cause Recommended Solution

Sub-optimal pH
Verify that the final pH of the emulsion is within

the recommended range of 4.5 to 9.

Insufficient Emulsifier at the Interface

This can occur if the Arlacel 165 concentration is

too low for the oil phase volume. A slight

increase in the emulsifier concentration may be

necessary.

Temperature Fluctuations during Storage

Extreme temperature changes can disrupt the

stability of the emulsion. Store the emulsion at

controlled room temperature and perform

freeze-thaw stability testing to assess its

robustness.

Experimental Protocols
Emulsion Stability Assessment
A multi-faceted approach is recommended to evaluate the stability of your Arlacel 165

emulsion.

a) Macroscopic Evaluation:

Procedure: Visually inspect the emulsion in a transparent container at regular intervals (e.g.,

24 hours, 1 week, 1 month) under ambient and accelerated (e.g., 40°C) storage conditions.

Observations: Look for signs of instability such as creaming, coalescence, phase separation,

changes in color, or odor.

b) Microscopic Evaluation:

Procedure: Place a small drop of the emulsion on a microscope slide and cover with a

coverslip. Observe the emulsion under an optical microscope at various magnifications.

Observations: Examine the oil droplets for any signs of flocculation or coalescence. Note the

uniformity of the droplet size distribution.
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c) Freeze-Thaw Cycling:

Procedure:

Place a sample of the emulsion in a freezer at approximately -10°C to -20°C for 24 hours.

Remove the sample and allow it to thaw at room temperature for 24 hours.

This completes one cycle. Repeat for a minimum of three cycles.

Evaluation: After the final cycle, visually inspect the sample for any signs of instability, such

as phase separation or crystallization.

Particle Size Analysis
Method: Dynamic Light Scattering (DLS)

Objective: To determine the mean droplet size and the droplet size distribution of the

emulsion.

Procedure:

Dilute a small amount of the emulsion with deionized water to the appropriate

concentration for the DLS instrument.

Ensure the sample is well-mixed before measurement.

Transfer the diluted sample to a cuvette and place it in the DLS instrument.

Perform the measurement according to the instrument's operating procedure.

Interpretation: A narrow, monomodal size distribution is generally indicative of a stable

emulsion. An increase in the mean particle size or the appearance of a second, larger peak

over time suggests instability (coalescence).

Viscosity Measurement
Method: Rotational Rheometry
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Objective: To quantify the flow behavior of the emulsion.

Procedure:

Load the emulsion sample onto the rheometer, ensuring no air bubbles are trapped.

Use a suitable geometry (e.g., parallel plate or cone and plate).

Perform a steady-shear measurement over a defined shear rate range (e.g., 0.1 to 100

s⁻¹).

Interpretation: A stable emulsion should exhibit a consistent viscosity profile. A significant

decrease in viscosity over time can indicate a breakdown of the emulsion structure.

Diagrams
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Caption: A troubleshooting workflow for identifying the root cause of emulsion instability.
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Caption: A comprehensive protocol for evaluating the stability of Arlacel 165 emulsions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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